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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

chloride

Cat. No.: B1224170 Get Quote

This guide provides critical safety and logistical information for handling 1-Butyl-3-
methylimidazolium chloride, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring a safe laboratory

environment.

Chemical Hazards: 1-Butyl-3-methylimidazolium chloride is toxic if swallowed, causes skin

and serious eye irritation, and may cause respiratory irritation.[1][2][3] It is also toxic to aquatic

life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure risk. The following table summarizes the

required protective equipment.
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Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[2]

EN 166 (EU) or NIOSH (US)

approved.[2]

Skin Protection

Chemical-impermeable gloves

(inspect before use). Fire/flame

resistant and impervious

clothing.[1] A complete suit

protecting against chemicals is

recommended.[2]

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[1][4]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[1]

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator is suitable.

For higher-level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.

NIOSH (US) or CEN (EU)

approved.[2][5]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure adequate ventilation in the handling area.[1][2]

Inspect all PPE for integrity before use.[2][4]

Have an emergency eyewash station and safety shower readily accessible.

Locate the spill cleanup kit and ensure it is fully stocked.

2. Handling:

Avoid contact with skin, eyes, and clothing.[2][3]
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Avoid the formation of dust and aerosols.[1][2]

Use only in a chemical fume hood if dust can be generated.[6]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a dry, cool, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2] The substance is moisture-sensitive and hygroscopic.

Store locked up or in an area accessible only to qualified personnel.[7]

Disposal Plan
1. Waste Collection:

Collect waste material in its original container or a suitable, labeled, and closed container.[2]

Do not mix with other waste.

2. Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1] This material is considered hazardous waste.[6]

Contaminated PPE should be disposed of as hazardous waste.[2]

Avoid release to the environment.[1][2]

Emergency Procedures
First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][2]
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In Case of Skin Contact: Immediately take off all contaminated clothing. Wash off with soap

and plenty of water. Consult a physician.[1][2]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult an ophthalmologist.[1][2][3]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[1][2]

Spill Response Workflow:
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Immediate Actions

Containment & Cleanup

Final Steps

Evacuate Personnel
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(Sweep or Scoop Up)

Place in a Closed,
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Affected Area

Dispose of as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1-Butyl-3-methylimidazolium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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